Cas no 898440-22-7 (2-{4-(furan-2-carbonyl)piperazin-1-ylmethyl}-5-2-(morpholin-4-yl)-2-oxoethoxy-4H-pyran-4-one)

• Product Name: 2-{4-(furan-2-carbonyl)piperazin-1-ylmethyl}-5-2-(morpholin-4-yl)-2-oxoethoxy-4H-pyran-4-one
• CAS No: 898440-22-7
• MF: C₂₁H₂₅N₃O₇
• MW: 431.43910574913
• CID: 5490500
• Update Time: 2025-07-15

2-{4-(furan-2-carbonyl)piperazin-1-ylmethyl}-5-2-(morpholin-4-yl)-2-oxoethoxy-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 2-[[4-(2-furanylcarbonyl)-1-piperazinyl]methyl]-5-[2-(4-morpholinyl)-2-oxoethoxy]-
• 2-{4-(furan-2-carbonyl)piperazin-1-ylmethyl}-5-2-(morpholin-4-yl)-2-oxoethoxy-4H-pyran-4-one

• Inchi： 1S/C21H25N3O7/c25-17-12-16(30-14-19(17)31-15-20(26)23-7-10-28-11-8-23)13-22-3-5-24(6-4-22)21(27)18-2-1-9-29-18/h1-2,9,12,14H,3-8,10-11,13,15H2
• InChI Key： PWOQKIGYEDLPLP-UHFFFAOYSA-N
• SMILES： C1(CN2CCN(C(C3=CC=CO3)=O)CC2)OC=C(OCC(N2CCOCC2)=O)C(=O)C=1

Additional information on 2-{4-(furan-2-carbonyl)piperazin-1-ylmethyl}-5-2-(morpholin-4-yl)-2-oxoethoxy-4H-pyran-4-one

Professional Introduction to Compound with CAS No. 898440-22-7 and Product Name: 2-{4-(furan-2-carbonyl)piperazin-1-ylmethyl}-5-2-(morpholin-4-yl)-2-oxoethoxy-4H-pyran-4-one

The compound in question, identified by the CAS number 898440-22-7, is a sophisticated organic molecule with a complex structure that has garnered significant attention in the field of pharmaceutical chemistry. Its molecular formula and structural arrangement suggest a potential for diverse biological activities, making it a subject of intense research interest. The product name, 2-{4-(furan-2-carbonyl)piperazin-1-ylmethyl}-5-2-(morpholin-4-yl)-2-oxoethoxy-4H-pyran-4-one, provides a detailed insight into its chemical composition, highlighting key functional groups such as the piperazine ring, furan derivative, and morpholine moiety.

One of the most striking features of this compound is its multifaceted structural design. The presence of a piperazine ring is particularly noteworthy, as this moiety is well-known for its role in drug design due to its ability to form hydrogen bonds and interact with biological targets. In particular, piperazine derivatives have been extensively studied for their potential applications in the treatment of neurological disorders, such as depression and schizophrenia. The incorporation of a furan-2-carbonyl group into the structure further enhances its pharmacological profile by introducing additional binding sites and modulating electronic properties.

The morpholin-4-yl substituent is another critical component of this compound, contributing to its overall solubility and bioavailability. Morpholine derivatives are commonly used in pharmaceuticals due to their stability and compatibility with biological systems. The combination of these functional groups creates a unique chemical entity that may exhibit potent effects on various biological pathways. Recent studies have shown that similar compounds containing piperazine and morpholine moieties have demonstrated promising results in preclinical trials for treating inflammatory diseases and cancer.

Moreover, the 2-oxyoethoxy group in the molecular structure suggests that this compound may possess properties conducive to drug delivery systems. Oxyethoxy groups are frequently employed in pharmaceutical formulations to improve solubility and enhance cellular uptake. This feature makes the compound an attractive candidate for developing novel therapeutic agents that require efficient delivery mechanisms.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with high accuracy. By leveraging machine learning algorithms and molecular docking techniques, scientists have been able to identify potential binding interactions between this compound and target proteins. Preliminary computational studies indicate that the 2-{4-(furan-2-carbonyl)piperazin-1-ylmethyl}-5-2-(morpholin-4-yl)-2-oxoethoxy-4H-pyran-4-one may interact with enzymes involved in signal transduction pathways, suggesting its potential as an inhibitor or modulator of these processes.

In vitro experiments have further validated these predictions by demonstrating significant inhibitory effects on specific enzymes relevant to neurological disorders. The compound's ability to bind tightly to its target proteins without causing off-target effects is a crucial factor in its development as a therapeutic agent. These findings align with recent research trends that emphasize the importance of structure-based drug design in optimizing pharmacological properties.

The synthesis of this compound presents an intriguing challenge due to its complex structural features. Advanced synthetic methodologies, such as multi-step organic reactions and catalytic processes, have been employed to construct the desired molecular framework. The use of transition metal catalysts has been particularly effective in facilitating key transformations while maintaining high selectivity and yield. These synthetic strategies not only highlight the ingenuity of modern chemical research but also pave the way for scalable production methods.

As interest in targeted therapies continues to grow, compounds like 898440-22-7 are being evaluated for their potential applications in precision medicine. The ability to tailor molecular structures to specific biological targets underscores the importance of interdisciplinary collaboration between chemists, biologists, and medical researchers. This collaborative approach has led to significant breakthroughs in understanding disease mechanisms and developing effective treatments.

The future prospects of this compound are promising, with ongoing studies aimed at optimizing its pharmacokinetic properties and exploring new therapeutic indications. By refining its chemical structure and evaluating its efficacy in clinical trials, researchers hope to translate these laboratory findings into tangible benefits for patients worldwide. The journey from bench to bedside is a testament to the relentless pursuit of innovation in pharmaceutical science.

In conclusion, the compound identified by CAS number 898440-22-7 represents a fascinating example of how intricate molecular design can lead to novel therapeutic agents. Its unique structural features, combined with promising preclinical data, make it a compelling subject for further investigation. As research progresses, we can expect new insights into its mechanisms of action and potential applications across various medical disciplines.